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Cat. No.: S630364

Get Quote

The table below summarizes the key physicochemical properties of Trilinolein from the searched SDS

documents. Please note the discrepancies between sources.

Property Value / Description Source / Notes

CAS Number 537-40-6 Consistent across all sources [1] [2] [3]

Molecular
Formula

C₅₇H₉₈O₆ Consistent across all sources [1] [2] [3]

Molecular
Weight

879.38 g/mol [1] [3]

Physical State Liquid [1] / Solid [3] Conflict between sources; may depend on

purity or storage conditions.

Appearance Colourless to Pale Yellow [1]

Density 0.925 g/mL @ 20°C [1]

Melting Point 133°C (lit.) Cited for the "liquid" form SDS [1]

Boiling Point 80°C @ 15 mmHg (lit.) [1]

Flash Point 79°C (lit.) [1]
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Property Value / Description Source / Notes

Solubility Sparingly in Chloroform,
Slightly in Hexanes

[1]

Hazard Identification and Classification

The identified SDS sources classify the hazards of Trilinolein differently, as summarized below.

Source
GHS
Classification

Hazard Statements
Signal
Word

Chemicalbook
[1]

Not Classified H413: May cause long lasting harmful effects
to aquatic life

No signal
word

| DC Chemicals [3] | Acute Toxicity (Oral, Category 4); Aquatic Acute & Chronic (Category 1) | H302:

Harmful if swallowed. H410: Very toxic to aquatic life with long lasting effects. | Not specified |

This discrepancy highlights the importance of using a single, authoritative SDS from your chemical supplier

for your specific batch when establishing laboratory safety protocols.

Safe Handling, Storage, and Disposal

The following workflow synthesizes the recommended safety practices from the search results. Given the

conflicting hazard classifications, adhering to the more conservative recommendations is prudent.
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Start: Trilinolein Handling

Storage Conditions:
• Tightly sealed container
• Cool, dry, well-ventilated area
• Store at -20°C (powder)
  or -80°C (in solvent)
• Away from incompatibilities

  (strong acids, oxidizers)

Personal Protection (PPE):
• Safety goggles with side-shields
• Impermeable gloves & clothing
• Consider respirator if ventilation

  is inadequate

Safe Handling:
• Use in well-ventilated area
• Avoid dust/aerosol formation
• Use non-sparking tools
• No eating, drinking, or smoking

Spill Response:
• Evacuate non-essential personnel
• Contain spill, prevent entry
  into drains/environment
• Absorb with inert material
  (e.g., diatomite)

• Collect for proper disposal

Waste Disposal:
• Dispose at licensed
chemical waste plant
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  chemical waste plant
• Controlled incineration
  with flue gas scrubbing
• Do not contaminate
  water or sewer systems

Click to download full resolution via product page

Trilinolein safety handling workflow

First Aid and Emergency Measures

Standard first aid procedures are recommended, though specific toxicological data is limited [1] [3].

Inhalation: Move person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical

attention [1].
Skin Contact: Remove contaminated clothing and wash skin thoroughly with soap and water.

Consult a doctor [1].
Eye Contact: Rinse cautiously with water for at least 15 minutes, including under eyelids. Consult a

doctor [1] [3].
Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor

immediately [1] [3].

Experimental Protocol Considerations

The search results do not provide specific experimental methodologies for using Trilinolein. For detailed

protocols, you would need to consult specialized scientific literature. However, the SDS information allows

for the establishment of a foundational safety protocol for any experimental work:

Pre-Experiment Risk Assessment: Review the authoritative SDS from your chemical supplier. Note

the conflicting hazard information and plan controls accordingly.
Engineering Controls: Perform all procedures involving the handling of Trilinolein powder or

solutions in a properly functioning fume hood or biological safety cabinet to prevent inhalation of
aerosols.

Personal Protective Equipment (PPE): As detailed in the workflow diagram, wear appropriate PPE,
including lab coat, gloves, and safety goggles.

Waste Management: Collect all waste containing Trilinolein, including contaminated absorbent
materials, in a dedicated, clearly labeled container for disposal as hazardous chemical waste, in

accordance with institutional and environmental regulations [1] [3].
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Key Information Summary

Conflicting Classifications: The most critical finding is the discrepancy in hazard classification
between sources. One SDS indicates the substance is "Not Classified" with a single environmental

warning [1], while another classifies it as harmful if swallowed and very toxic to aquatic life [3].
Primary Hazard Consensus: Both sources agree on the potential for long-lasting harmful effects
to aquatic life [1] [3], making environmental protection a top priority.
Data Gaps: The available SDSs lack comprehensive quantitative toxicological data (e.g., LD50,

EC50), which are essential for a full risk assessment.

Recommendations for Researchers

Given the data limitations and conflicts, I suggest you:

Identify Your Supplier's SDS: Obtain and use the specific SDS provided by the manufacturer (e.g.,

Accu-Standard, Sigma-Aldrich, TCI) from which you purchased Trilinolein, as these are referenced in
the search results [2].

Consult Primary Literature: Search toxicology databases and scientific journals for studies on
Trilinolein to fill data gaps.

Apply Precautionary Principle: In the absence of conclusive data, implement the more stringent set
of hazard controls.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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